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Compound of Interest

Compound Name: 4-Fluoro-2-nitroanisole

Cat. No.: B1348801

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Fluoro-2-nitroanisole (CAS No. 445-83-0). Adherence to these guidelines is crucial for
ensuring a safe laboratory environment and minimizing exposure risks.

Chemical and Physical Properties

4-Fluoro-2-nitroanisole is a versatile chemical intermediate used in the synthesis of
pharmaceuticals and agrochemicals.[1] It appears as a light orange to yellow or green powder
or crystal.[1][2]

Property Value Source
CAS Number 445-83-0 [1]12]
Molecular Formula C7HeFNO3 [1][3]
Molecular Weight 171.13 g/mol [11[3114]

Light orange to yellow to green
Appearance [1112]
powder to crystal

Melting Point 61-65°C [1][2]

Purity > 98% (GC) [1112]
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Hazard Identification and Classification

4-Fluoro-2-nitroanisole is classified as a hazardous substance. It is crucial to understand its
potential health effects to ensure safe handling.

Hazard

. GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [5]1[6]
o Causes serious eye
Eye Irritation H319 o [51[6]
irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [51[6]
irritation
Exposure)

Signal Word: Warning

Experimental Protocol: Safe Handling Procedure

This protocol outlines the step-by-step procedure for the safe handling of 4-Fluoro-2-
nitroanisole in a laboratory setting.

A. Pre-Operational Checks:

» Verify Emergency Equipment: Ensure that a safety shower and an eyewash station are
readily accessible and have been recently tested.[7]

o Personal Protective Equipment (PPE) Inspection: Before entering the work area, inspect all
required PPE for integrity. This includes chemical-resistant gloves (high-performance nitrile
gloves are a suitable option), safety glasses with side-shields or chemical safety goggles
conforming to OSHA or EN166 standards, and a lab coat.[7][8][9] For procedures that may
generate dust, a NIOSH-approved N95 dust mask or equivalent respirator is required.[3]

e Fume Hood Verification: All handling of 4-Fluoro-2-nitroanisole powder must be conducted
in a certified chemical fume hood to minimize inhalation exposure.[7] Verify that the fume
hood is functioning correctly.
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B. Handling Procedure:

Work Area Preparation: Ensure the fume hood is clean and uncluttered. Remove any items
that are not necessary for the procedure.

Container Inspection: Before use, visually inspect the 4-Fluoro-2-nitroanisole container for
any signs of damage or leaks.

Dispensing: Carefully open the container inside the fume hood. Weigh out the desired
amount of the solid, taking care to avoid generating dust.[8] Use appropriate tools (e.g.,
spatula) for transfer.

Closing Container: After dispensing, securely close the container.

Cleaning: Decontaminate any surfaces that may have come into contact with the chemical.

C. Post-Operational Procedures:

Waste Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves) in a
designated, sealed waste container.[8]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves first, followed by the lab coat and then eye protection.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
before leaving the laboratory, and before eating, drinking, or smoking.[6][8]

Emergency Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][9]

Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][8]

[9]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[7][8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[71[8]
In Case of a Spill:
o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.
e Avoid generating dust.[8]

o Sweep up the spilled solid material and place it in a suitable, closed container for disposal.[8]

[9]

o Clean the spill area thoroughly.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8][9]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the key stages of safely handling 4-Fluoro-2-nitroanisole.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_4_Fluoroanisole.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_4_Fluoroanisole.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2461022&productDescription=4-CHLRO-2-NTROANISOLE+99%2B+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/p/F0615
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2461022&productDescription=4-CHLRO-2-NTROANISOLE+99%2B+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.benchchem.com/product/b1348801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Handling (in Fume Hood) Cleanup & Disposal

e 092 | ety e |t o conanr | s o |- ] sy con o [ ommmon s | s s |

spill Emergency Response

Spill Response
,,,,,,,,,,,,,,,,,,,, Exposure First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Fluoro-2-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 4-Fluoro-2-nitroanisole: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348801#safety-and-handling-precautions-for-4-
fluoro-2-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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